Cas no 1899058-19-5 (3-(2-fluoro-4-methylphenyl)prop-2-en-1-amine)

• Product Name: 3-(2-fluoro-4-methylphenyl)prop-2-en-1-amine
• CAS No: 1899058-19-5
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 6431147
• PubChem ID: 117276331
• Update Time: 2025-10-29

3-(2-fluoro-4-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methylphenyl)prop-2-en-1-amine
• 1899058-19-5
• EN300-1786346

• Inchi： 1S/C10H12FN/c1-8-4-5-9(3-2-6-12)10(11)7-8/h2-5,7H,6,12H2,1H3/b3-2+
• InChI Key： LGRDDKFAGLAOTJ-NSCUHMNNSA-N
• SMILES： FC1C=C(C)C=CC=1/C=C/CN

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-fluoro-4-methylphenyl)prop-2-en-1-amine

3-(2-Fluoro-4-Methylphenyl)Prop-2-en-1-Amine: A Comprehensive Overview

3-(2-Fluoro-4-Methylphenyl)Prop-2-en-1-Amine, also known by its CAS number 1899058-19-5, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug design and development. In recent years, advancements in synthetic methodologies and computational modeling have enhanced our understanding of its chemical behavior and biological activity.

The molecular structure of 3-(2-Fluoro-4-Methylphenyl)Prop-2-en-1-Amine comprises a fluoro-substituted aromatic ring connected to a propenamine group. This arrangement imparts the compound with both electronic and steric properties that are highly desirable in medicinal chemistry. The presence of the fluorine atom at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and bioavailability of the molecule. Similarly, the methyl group at the 4-position contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes.

Recent studies have focused on the synthesis of 3-(2-Fluoro-4-Methylphenyl)Prop-2-en-1-Amine through various routes, including Suzuki coupling reactions and palladium-catalyzed cross-couplings. These methods have enabled researchers to achieve high yields and excellent regioselectivity, making the compound more accessible for large-scale production. Moreover, green chemistry principles have been integrated into these synthetic protocols, reducing environmental impact while maintaining product quality.

In terms of biological activity, 3-(2-Fluoro-4-Methylphenyl)Prop-2-en-1-Amine has shown promise as a lead compound in drug discovery programs targeting various disease states. For instance, preclinical studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, this compound has been investigated for its potential as an anticancer agent, with research indicating selective cytotoxicity against cancer cell lines while sparing normal cells.

The pharmacokinetic properties of 3-(2-Fluoro-4-Methylphenyl)Prop-2-en-1-Amine have also been extensively studied. Animal models have revealed favorable absorption profiles, suggesting that this compound could be suitable for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro assays, providing insights into potential drug-drug interactions and toxicity risks.

Beyond therapeutic applications, 3-(2-fluoro-4-methylphenyl)propenamine has found utility in agrochemicals as a component of herbicides and insecticides. Its ability to disrupt key biochemical pathways in pests makes it a valuable tool in crop protection. Recent advancements in formulation technology have enhanced its efficacy while minimizing environmental residues.

In conclusion, CAS No 1899058-19-based compounds like 3-(2-fluoro)-4-methylpropenamine represent a promising class of molecules with diverse applications across multiple industries. Continued research into their synthesis, biological activity, and pharmacokinetics will undoubtedly unlock new opportunities for their use in medicine and agriculture.